5-Phenyl-3-(2-thienylmethylene)-2-furanone

• Molecular Formula: C15H10O2S
• Molecular Weight: 254.31 g/mol
• IUPAC Name: 5-phenyl-3-(thiophen-2-ylmethylidene)furan-2-one
• InChI: InChI=1S/C15H10O2S/c16-15-12(9-13-7-4-8-18-13)10-14(17-15)11-5-2-1-3-6-11/h1-10H
• InChI Key: DHSHIGJDJUERHQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC(=CC3=CC=CS3)C(=O)O2

Description

5-Phenyl-3-(2-thienylmethylene)-2-furanone is a useful research compound. Its molecular formula is C15H10O2S and its molecular weight is 254.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Thiophene-2-carboxaldehyde (27.4 cc), 3-benzoylpropionic acid (44.5 g), acetic anhydride (71 cc) and fused potassium acetate (20.5 g) are heated overnight at 80° C. The mixture is cooled to 40° C., chloroform is added and then poured onto crushed ice. Extraction is carried out with chloroform, the organic phase is washed with a decinormal sodium hydroxide solution, it is dried over magnesium sulfate and evaporated under reduced pressure. The residue is stirred for 45 minutes in 40°-60° petroleum spirit, filtered and dried. 5-Phenyl-3-(2-thienylmethylene)-2-furanone (45.3 g), m.p. 141° C., is thereby isolated.